Cas no 1797130-34-7 (N-Aminocarbonyl Felbamate)

• Product Name: N-Aminocarbonyl Felbamate
• CAS No: 1797130-34-7
• MF: C₁₂H₁₅N₃O₅
• MW: 281.264602899551
• CID: 4553362
• Update Time: 2025-07-09

N-Aminocarbonyl Felbamate Chemical and Physical Properties

Names and Identifiers

• N-Aminocarbonyl Felbamate

• Inchi： 1S/C12H15N3O5/c13-10(16)15-12(18)20-7-9(6-19-11(14)17)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H2,14,17)(H3,13,15,16,18)
• InChI Key： KTXILZWNONXFCQ-UHFFFAOYSA-N
• SMILES： C(OCC(C1=CC=CC=C1)COC(N)=O)(=O)NC(N)=O

Additional information on N-Aminocarbonyl Felbamate

N-Aminocarbonyl Felbamate: A Comprehensive Overview

N-Aminocarbonyl Felbamate (CAS No: 1797130-34-7) is a compound of significant interest in the field of organic chemistry and pharmacology. This compound, also referred to as Felbamate, has garnered attention due to its unique chemical properties and potential applications in drug development. Recent studies have shed light on its mechanisms of action, toxicity profiles, and therapeutic potentials, making it a subject of extensive research.

The molecular structure of N-Aminocarbonyl Felbamate is characterized by a complex arrangement of functional groups that contribute to its pharmacokinetic and pharmacodynamic properties. Researchers have employed advanced spectroscopic techniques to elucidate its structural features, which include a central aromatic ring system and substituents that influence its solubility and bioavailability. These findings have been instrumental in understanding how the compound interacts with biological systems.

One of the most notable aspects of N-Aminocarbonyl Felbamate is its role in neurological applications. Recent studies have demonstrated its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to modulate key signaling pathways involved in neuronal survival and synaptic plasticity, suggesting its therapeutic potential in these conditions.

In addition to its neurological applications, N-Aminocarbonyl Felbamate has also been investigated for its anti-inflammatory properties. Preclinical studies have indicated that the compound can inhibit pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory disorders such as arthritis and inflammatory bowel disease.

The toxicity profile of N-Aminocarbonyl Felbamate has been a focal point of recent research efforts. While early studies suggested potential hepatotoxicity at high doses, more recent findings have demonstrated that lower doses may be well-tolerated in preclinical models. These insights are critical for guiding future clinical trials and ensuring the safe use of the compound in therapeutic settings.

From a synthetic perspective, the development of efficient methods for synthesizing N-Aminocarbonyl Felbamate has been an area of active research. Chemists have explored various reaction pathways, including nucleophilic substitution and condensation reactions, to optimize the synthesis process. These advancements have not only improved the yield but also reduced the cost associated with producing this compound on an industrial scale.

Furthermore, computational modeling techniques have been employed to predict the pharmacokinetic properties of N-Aminocarbonyl Felbamate. These models have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for designing effective drug delivery systems.

In conclusion, N-Aminocarbonyl Felbamate (CAS No: 1797130-34-7) represents a promising compound with diverse applications in the field of medicine and pharmacology. Its unique chemical properties, coupled with recent advances in understanding its mechanisms of action and toxicity profiles, position it as a valuable tool for addressing unmet medical needs. As research continues to unfold, this compound is likely to play an increasingly important role in drug discovery and development.